Cas no 2323-82-2 (Butanoic acid,4-chloro-, octyl ester)

• Product Name: Butanoic acid,4-chloro-, octyl ester
• CAS No: 2323-82-2
• MF: C₁₂H₂₃ClO₂
• MW: 234.762823343277
• CID: 275533
• PubChem ID: 303099
• Update Time: 2025-04-19

Butanoic acid,4-chloro-, octyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-chloro-, octyl ester
• octyl 4-chlorobutanoate
• AC1L7209
• AG-E-67602
• Butanoic acid, 4-chloro, octyl ester
• Butyricacid, 4-chloro-, octyl ester (7CI,8CI)
• CTK4F1148
• ENT 33571
• NSC190982
• Octyl 4-chlorobutyrate
• DTXSID70307396
• 2323-82-2
• JLYKWKRZFITWIT-UHFFFAOYSA-N
• SCHEMBL21811903
• NSC-190982

• Inchi： 1S/C12H23ClO2/c1-2-3-4-5-6-7-11-15-12(14)9-8-10-13/h2-11H2,1H3
• InChI Key： JLYKWKRZFITWIT-UHFFFAOYSA-N
• SMILES： ClCCCC(=O)OCCCCCCCC

Computed Properties

• Exact Mass: 234.13879
• Monoisotopic Mass: 234.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.972
• Boiling Point: 292.9°Cat760mmHg
• Flash Point: 131.2°C
• Refractive Index: 1.444
• PSA: 26.3